![molecular formula C19H27N3O3 B2627331 1-Cyclohexyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea CAS No. 1171789-76-6](/img/structure/B2627331.png)
1-Cyclohexyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Cyclohexyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea is a useful research compound. Its molecular formula is C19H27N3O3 and its molecular weight is 345.443. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Reactions and Compound Formation
Nitrile Carboxamide Rearrangement : The compound participates in the nitrile carboxamide rearrangement, forming various derivatives through reactions with different amines and acids. This process is crucial in synthesizing heterocyclic compounds (Bischoff, Schroeder, & Gründemann, 1982) Bischoff, Schroeder, & Gründemann, 1982.
Formation of Cyclic Dipeptidyl Ureas : It is involved in the formation of cyclic dipeptidyl ureas, a class of pseudopeptidic triazines, through Ugi reactions. These compounds are significant in developing novel molecular structures (Sañudo, Marcaccini, Basurto, & Torroba, 2006) Sañudo, Marcaccini, Basurto, & Torroba, 2006.
Synthesis of Heterocyclic Compounds : The compound plays a role in synthesizing various phenyl-substituted cyclohexane and cyclopentane fused oxazines and oxazepinones, which are valuable in stereochemical studies (Stájer et al., 1990) Stájer et al., 1990.
Carbonic Anhydrase Inhibition : Derivatives of this compound have shown potential in inhibiting human carbonic anhydrase, an enzyme of significant interest in medical research for its role in various physiological processes (Çelik et al., 2014) Çelik et al., 2014.
Cycloaddition Reactions : It is used in cycloaddition reactions to synthesize new 1,3-oxazepine compounds, which are important in creating new molecular structures with potential antibiotic properties (Abood, 2010) Abood, 2010.
Formation of Oligomeric and Macrocyclic Ureas : The compound contributes to the formation of oligomeric and macrocyclic ureas, which are significant in exploring the structural and functional properties of ureas (Gube et al., 2012) Gube et al., 2012.
Synthesis of Larger Heterocyclic Rings : It is involved in the synthesis of seven-membered ring compounds with different elements in the ring, aiding in the development of asymmetric synthesis methods for α-amino acids (Gagan, 1980) Gagan, 1980.
properties
IUPAC Name |
1-cyclohexyl-3-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O3/c1-19(2)12-25-16-11-14(9-10-15(16)22(3)17(19)23)21-18(24)20-13-7-5-4-6-8-13/h9-11,13H,4-8,12H2,1-3H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZWRPNHKYSZZHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=CC(=C2)NC(=O)NC3CCCCC3)N(C1=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.